[3-(3,5-Dichloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine

• IUPAC Name: [3-(3,5-dichloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
• InChI: InChI=1S/C12H12Cl2FN/c13-8-1-7(2-9(14)10(8)15)12-3-11(4-12,5-12)6-16/h1-2H,3-6,16H2
• InChI Key: SEADYCDOSHXMPJ-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)C3=CC(=C(C(=C3)Cl)F)Cl)CN
• Molecular Formula: C12H12Cl2FN
• Molecular Weight: 260.13 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the bicyclic pentane, the dichlorofluorophenyl group, and the methanamine group. These groups could potentially interact with each other in various ways, affecting the overall structure and properties of the compound.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of the dichlorofluorophenyl and methanamine groups could potentially make the compound reactive towards certain reagents.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the dichlorofluorophenyl and methanamine groups could potentially affect its solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future research directions for this compound could include further studies to fully characterize its physical and chemical properties, investigations into its potential uses, and the development of methods for its synthesis.